Cas no 16114-53-7 (4-Iodo-3-methyl-5-phenylisoxazole)

• Product Name: 4-Iodo-3-methyl-5-phenylisoxazole
• CAS No: 16114-53-7
• MF: C₁₀H₈INO
• MW: 285.081094741821
• MDL: MFCD03086126
• CID: 134265
• PubChem ID: 2776520
• Update Time: 2025-08-05

4-Iodo-3-methyl-5-phenylisoxazole Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-methyl-5-phenylisoxazole
• 4-iodo-3-methyl-5-phenyl-1,2-oxazole
• Isoxazole,4-iodo-3-methyl-5-phenyl-
• 3-Methyl-4-iod-5-phenyl-isoxazol
• 3-Methyl-4-jod-5-phenylisoxazol
• 4-Iod-3-methyl-5-phenyl-isoxazol
• Isoxazole,4-iodo-3-methyl-5-phenyl
• W-205873
• 16114-53-7
• MS-22152
• FT-0618770
• MFCD03086126
• AKOS015912076
• DTXSID00380152
• 4-iodo-3-methyl-5-phenylisoxazole, AldrichCPR
• Isoxazole, 4-iodo-3-methyl-5-phenyl-
• CS-0320862

• MDL： MFCD03086126
• Inchi： 1S/C10H8INO/c1-7-9(11)10(13-12-7)8-5-3-2-4-6-8/h2-6H,1H3
• InChI Key： RLZGZJOMCXKYIW-UHFFFAOYSA-N
• SMILES： IC1C(C)=NOC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 284.96500
• Monoisotopic Mass: 284.96506g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 66 °C
• PSA: 26.03000
• LogP: 3.25460

4-Iodo-3-methyl-5-phenylisoxazole Security Information

• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides

Additional information on 4-Iodo-3-methyl-5-phenylisoxazole

Introduction to 4-Iodo-3-methyl-5-phenylisoxazole (CAS No. 16114-53-7)

4-Iodo-3-methyl-5-phenylisoxazole, identified by the Chemical Abstracts Service Number (CAS No.) 16114-53-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoxazole family, a class of molecules characterized by a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of an iodine substituent at the 4-position and a phenyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for synthetic chemistry and drug discovery.

The structural features of 4-Iodo-3-methyl-5-phenylisoxazole contribute to its potential biological activity. The iodine atom, being a halogen, can participate in various chemical transformations such as cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules. Additionally, the phenyl group provides hydrophobicity and can interact with biological targets through π-stacking or hydrophobic interactions. These properties make it an attractive building block for designing novel compounds with therapeutic potential.

In recent years, there has been growing interest in exploring the pharmacological properties of isoxazole derivatives. Research has demonstrated that isoxazoles exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of functional groups such as halogens or aryl rings can modulate these activities, leading to the development of more potent and selective agents.

One notable area of research involving 4-Iodo-3-methyl-5-phenylisoxazole is its application in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in various diseases, particularly cancer. By designing molecules that specifically target kinases, researchers aim to develop drugs that can modulate these pathways effectively. The iodine atom in 4-Iodo-3-methyl-5-phenylisoxazole serves as a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of additional functional groups that can enhance binding affinity to kinase targets.

Another area where this compound has shown promise is in the development of antimicrobial agents. Antibiotic resistance is a major global health challenge, necessitating the discovery of new antibiotics with novel mechanisms of action. Isoxazole derivatives have been reported to possess antimicrobial activity against various bacterial strains, including multidrug-resistant pathogens. The structural diversity offered by 4-Iodo-3-methyl-5-phenylisoxazole allows for the exploration of different pharmacophores that could interact with bacterial targets, potentially leading to the identification of new antibiotics.

The synthesis of 4-Iodo-3-methyl-5-phenylisoxazole typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the formation of the isoxazole ring followed by functionalization at the 3-, 4-, and 5-positions. The iodination step is often performed using reagents such as N-bromosuccinimide (NBS) or iodine monochloride (ICl), which selectively introduce an iodine atom into the molecule. Subsequent modifications can be carried out using cross-coupling reactions or other palladium-catalyzed transformations to introduce additional substituents.

The chemical properties of 4-Iodo-3-methyl-5-phenylisoxazole make it a versatile intermediate for further derivatization. Researchers can exploit its reactivity to introduce various functional groups, such as amines, alcohols, or carboxylic acids, depending on the desired biological activity. This flexibility allows for the rapid exploration of structure-activity relationships (SAR), which is essential for optimizing drug candidates.

In conclusion, 4-Iodo-3-methyl-5-phenylisoxazole (CAS No. 16114-53-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an ideal candidate for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, highlighting its importance in drug discovery and medicinal chemistry.